molecular formula C16H22N2O4 B5085254 ethyl 4-[(1,3-benzodioxol-5-ylmethyl)amino]-1-piperidinecarboxylate

ethyl 4-[(1,3-benzodioxol-5-ylmethyl)amino]-1-piperidinecarboxylate

Cat. No.: B5085254
M. Wt: 306.36 g/mol
InChI Key: VPPNORPUXWXICZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 4-[(1,3-benzodioxol-5-ylmethyl)amino]-1-piperidinecarboxylate is a chemical compound that has been studied for its potential applications in scientific research. It is a synthetic compound that is commonly used in the laboratory setting to investigate its mechanism of action and its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of ethyl 4-[(1,3-benzodioxol-5-ylmethyl)amino]-1-piperidinecarboxylate is not fully understood. However, it is believed to modulate the activity of certain neurotransmitters in the brain, including dopamine and serotonin. It may also have an effect on the activity of other neurotransmitters, such as norepinephrine and acetylcholine.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been found to increase the release of dopamine and serotonin in the brain, which may contribute to its potential therapeutic effects. It has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 4-[(1,3-benzodioxol-5-ylmethyl)amino]-1-piperidinecarboxylate in lab experiments is its specificity for certain neurotransmitters. It has been shown to selectively modulate the activity of dopamine and serotonin, which makes it a useful tool for investigating the function of these neurotransmitters in the brain. However, one limitation of using this compound is its potential for off-target effects. It may also have an effect on the activity of other neurotransmitters, which could complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research on ethyl 4-[(1,3-benzodioxol-5-ylmethyl)amino]-1-piperidinecarboxylate. One area of interest is its potential as a therapeutic agent for the treatment of depression, anxiety, and addiction. Further research is needed to better understand its mechanism of action and to determine its efficacy and safety in human clinical trials. Another area of interest is its potential as a tool for investigating the function of other neurotransmitters in the brain, such as norepinephrine and acetylcholine. Future studies could also investigate the potential for developing new compounds based on the structure of this compound with improved specificity and efficacy.
In conclusion, this compound is a synthetic compound that has been studied for its potential applications in scientific research. It has been investigated for its potential as a therapeutic agent for the treatment of various diseases and disorders, as well as a tool for investigating the function of certain neurotransmitters in the brain. While there are both advantages and limitations to using this compound in lab experiments, there are several potential future directions for research that could lead to new insights and discoveries in the field of neuroscience.

Synthesis Methods

The synthesis of ethyl 4-[(1,3-benzodioxol-5-ylmethyl)amino]-1-piperidinecarboxylate involves a multi-step process that includes the reaction of 4-piperidone hydrochloride with ethyl 4-bromobutyrate to form an intermediate product. This intermediate product is then reacted with 3,4-methylenedioxyphenylacetic acid to produce this compound.

Scientific Research Applications

Ethyl 4-[(1,3-benzodioxol-5-ylmethyl)amino]-1-piperidinecarboxylate has been studied for its potential applications in scientific research. It has been investigated for its potential as a therapeutic agent for the treatment of various diseases and disorders, including depression, anxiety, and addiction. It has also been studied for its potential as a tool for investigating the function of certain neurotransmitters in the brain.

Properties

IUPAC Name

ethyl 4-(1,3-benzodioxol-5-ylmethylamino)piperidine-1-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H22N2O4/c1-2-20-16(19)18-7-5-13(6-8-18)17-10-12-3-4-14-15(9-12)22-11-21-14/h3-4,9,13,17H,2,5-8,10-11H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VPPNORPUXWXICZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)N1CCC(CC1)NCC2=CC3=C(C=C2)OCO3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H22N2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

306.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.